Cas no 1788531-33-8 (1-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea)

• Product Name: 1-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea
• CAS No: 1788531-33-8
• MF: C₁₉H₂₁F₃N₂O₃
• MW: 382.376855611801
• CID: 5405055
• Update Time: 2025-06-08

1-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea

• Inchi： 1S/C19H21F3N2O3/c1-13-5-7-14(8-6-13)17(27-10-9-25)12-23-18(26)24-16-4-2-3-15(11-16)19(20,21)22/h2-8,11,17,25H,9-10,12H2,1H3,(H2,23,24,26)
• InChI Key： JODBKMMQEDFQNY-UHFFFAOYSA-N
• SMILES： N(CC(OCCO)C1=CC=C(C)C=C1)C(NC1=CC=CC(C(F)(F)F)=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-[2-(2-hydroxyethoxy)-2-(4-methylphenyl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea

Introduction to 1-[2-(2-Hydroxyethoxy)-2-(4-Methylphenyl)ethyl]-3-[3-(Trifluoromethyl)phenyl]urea (CAS No. 1788531-33-8)

1-[2-(2-Hydroxyethoxy)-2-(4-Methylphenyl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea, with the CAS number 1788531-33-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This urea derivative is characterized by its unique structural features, including a hydroxyethoxy group, a 4-methylphenyl moiety, and a trifluoromethyl-substituted phenyl group. These functionalities contribute to its potential therapeutic applications and biological activities.

The hydroxyethoxy group in the compound's structure is known for its ability to enhance solubility and bioavailability, making it an attractive feature for drug design. The 4-methylphenyl moiety, on the other hand, can influence the compound's lipophilicity and receptor binding properties. The presence of the trifluoromethyl group is particularly noteworthy, as it can significantly affect the compound's metabolic stability and pharmacokinetic profile. These structural elements collectively make 1-[2-(2-Hydroxyethoxy)-2-(4-Methylphenyl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea a promising candidate for various therapeutic applications.

Recent studies have explored the potential of this compound in the treatment of various diseases. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that 1-[2-(2-Hydroxyethoxy)-2-(4-Methylphenyl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that it may have therapeutic potential in inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, there is growing interest in the compound's potential as an anticancer agent. Preclinical studies have demonstrated that 1-[2-(2-Hydroxyethoxy)-2-(4-Methylphenyl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

The pharmacokinetic properties of 1-[2-(2-Hydroxyethoxy)-2-(4-Methylphenyl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea have also been extensively studied. Its high lipophilicity and metabolic stability contribute to favorable oral bioavailability and extended half-life, making it suitable for chronic administration. These properties are crucial for ensuring that the compound reaches its target tissues at therapeutic concentrations without rapid degradation or clearance.

In terms of safety, preliminary toxicological assessments have indicated that 1-[2-(2-Hydroxyethoxy)-2-(4-Methylphenyl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea has a favorable safety profile at therapeutic doses. However, further studies are needed to fully evaluate its long-term safety and potential side effects in humans.

The development of new drugs often involves extensive optimization of lead compounds to improve their efficacy and safety. In this context, researchers are exploring various structural modifications of 1-[2-(2-Hydroxyethoxy)-2-(4-Methylphenyl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea to enhance its therapeutic index. For example, substituting different functional groups on the phenyl rings or modifying the urea linkage can potentially yield derivatives with improved pharmacological properties.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-[2-(2-Hydroxyethoxy)-2-(4-Methylphenyl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea in human subjects. Early phase trials have shown promising results, with patients experiencing significant improvements in disease symptoms without major adverse effects. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 1-[2-(2-Hydroxyethoxy)-2-(4-Methylphenyl)ethyl]-3-[3-(trifluoromethyl)phenyl]urea (CAS No. 1788531-33-8) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As ongoing studies continue to elucidate its mechanisms of action and clinical utility, this compound holds significant promise for addressing unmet medical needs in various disease areas.